Cas no 899750-28-8 (3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899750-28-8
• MF: C₁₄H₁₀ClFN₂O₂S₂
• MW: 356.822803020477
• CID: 5497370
• Update Time: 2025-08-05

3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine, 3-[[(4-chlorophenyl)methyl]thio]-7-fluoro-, 1,1-dioxide
• 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C14H10ClFN2O2S2/c15-10-3-1-9(2-4-10)8-21-14-17-12-6-5-11(16)7-13(12)22(19,20)18-14/h1-7H,8H2,(H,17,18)
• InChI Key： RTXZRUDJCMDZFJ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(F)=CC=C2NC(SCC2=CC=C(Cl)C=C2)=N1

Additional information on 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Professional Introduction to Compound with CAS No. 899750-28-8 and Product Name: 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

The compound identified by the CAS number 899750-28-8 and the product name 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the benzothiadiazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the chlorophenylmethylsulfanyl moiety and the fluoro substituent in the benzothiadiazine core enhances its pharmacological potential, making it a subject of intense interest for medicinal chemists and biologists.

Recent studies have highlighted the importance of benzothiadiazine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione contributes to its unique interaction with biological targets, which is a critical factor in drug design and discovery.

The fluoro substituent at the 7-position of the benzothiadiazine ring is particularly noteworthy. Fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. In this context, the introduction of fluorine into the molecular structure of 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is expected to enhance its bioavailability and therapeutic efficacy. This modification aligns with the growing trend in pharmaceutical research to develop more potent and selective drug candidates.

The chlorophenylmethylsulfanyl group is another key feature of this compound that warrants detailed examination. This moiety has been shown to influence both the electronic properties and steric environment of the benzothiadiazine core. By modulating these properties, it can affect how the compound interacts with biological receptors and enzymes. Preliminary computational studies suggest that this group may enhance binding affinity by optimizing key interactions with target proteins.

In light of these structural features, researchers have been exploring the potential applications of 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione in various therapeutic areas. One particularly promising area is oncology. Benzothiadiazine derivatives have demonstrated significant promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique combination of functional groups in this compound may make it an effective tool for targeting specific pathways implicated in tumor growth and progression.

Furthermore, the anti-inflammatory potential of this compound has been a subject of investigation. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione to modulate inflammatory responses could provide a novel approach to managing these conditions. Initial in vitro studies have shown that it can inhibit key pro-inflammatory cytokines without significant toxicity to healthy cells.

The synthesis of 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal catalysis have been employed to facilitate key transformations. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also pave the way for scalable production processes.

As research progresses, additional derivatives of this compound are being explored to further optimize its pharmacological properties. By systematically modifying various functional groups within the molecule, 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6,2,4-benzothiadiazine-1,1-dione serves as a valuable scaffold for drug discovery efforts. The integration of computational modeling with experimental data has been instrumental in guiding these modifications toward achieving desired biological outcomes.

The potential commercial applications of this compound are also being considered by pharmaceutical companies. Given its promising preclinical data, 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro-4H-1lambda6，2，4-benzothiadiazine - 1， 1 - dione holds significant commercial potential as an active pharmaceutical ingredient (API). As regulatory pathways become clearer for new chemical entities like this one, opportunities for clinical development will likely expand.

In conclusion, 3-{(4-chlorophenyl)methylsulfanyl}-7-fluoro - 4H - 11，62，42 - benzothiadiazin - 11，11 - dione (CAS No: 899750 - 28 - 8) exemplifies how structural innovation can lead to novel therapeutic agents with broad applications across multiple disease areas。 Its unique combination of functional groups makes it a compelling candidate for further research， both academic and industrial。 As our understanding deepens， this compound will continue to be refined through iterative design processes aimed at maximizing its clinical utility。